Cas no 133736-94-4 (L-Isoleucinol hydrochloride)

• Product Name: L-Isoleucinol hydrochloride
• CAS No: 133736-94-4
• MF: C₆H₁₆ClNO
• MW: 153.650341033936
• MDL: MFCD00038956
• CID: 137760
• PubChem ID: 56777010
• Update Time: 2025-05-22

L-Isoleucinol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R,3R)-2-Amino-3-methylpentan-1-ol
• 1-Pentanol,2-amino-3-methyl-, hydrochloride (1:1), (2S,3S)-
• D-Isoleucinol
• L-Isoleucinol · HCl
• L-ISOLEUCINOL HYDROCHLORIDE,
• L-Isoleucinol*HCl
• I-7951
• L-ISOLEUCINOL HCL
• (S)-(+)-Isoleucinol
• (2S,3S)-2-Amino-3-methylpentan-1-olhydrochloride
• AS-49208
• 1-Pentanol,2-amino-3-methyl-,hydrochloride(1:1),(2S,3S)-
• AKOS025310786
• CS-0120436
• (2S,3S)-2-amino-3-methylpentan-1-ol;hydrochloride
• MFCD00038956
• AC-31983
• D-(-)-Isoleucinol
• 133736-94-4
• (2S,3S)-2-Amino-3-methylpentan-1-ol hydrochloride
• L-Isoleucinol hydrochloride
• FD21812

• MDL： MFCD00038956
• Inchi： 1S/C6H15NO.ClH/c1-3-5(2)6(7)4-8;/h5-6,8H,3-4,7H2,1-2H3;1H/t5-,6+;/m0./s1
• InChI Key： RAEHCGJWYOKYTE-RIHPBJNCSA-N
• SMILES： Cl.OC[C@H]([C@@H](C)CC)N

Computed Properties

• Exact Mass: 153.09200
• Monoisotopic Mass: 153.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 56.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.904
• Boiling Point: 196.9°C at 760 mmHg
• Flash Point: 100.6°C
• Refractive Index: 1.45
• PSA: 46.25000
• LogP: 1.85440

L-Isoleucinol hydrochloride Security Information

• WGK Germany：3
• Hazard Category Code： 40
• Safety Instruction： S22; S36
• Hazardous Material Identification：
• Risk Phrases：R40
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines

Additional information on L-Isoleucinol hydrochloride

L-Isoleucinol Hydrochloride: A Comprehensive Overview

L-Isoleucinol hydrochloride, also known by its CAS number CAS No. 133736-94-4, is a compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound, which exists as the hydrochloride salt of L-isoleucinol, is a derivative of the amino acid L-isoleucine. Its structure consists of a branched-chain amino acid backbone with a hydroxyl group and a hydrochloric acid moiety, making it a versatile molecule with potential applications in various industries.

The chemical structure of L-isoleucinol hydrochloride plays a crucial role in its functional properties. The presence of the hydroxyl group introduces hydrophilic characteristics, while the branched-chain structure contributes to its lipophilic nature. This unique balance allows the compound to interact with biological systems in diverse ways. Recent studies have highlighted its potential as a precursor in the synthesis of bioactive compounds, particularly in the development of novel therapeutic agents.

One of the most promising areas of research involving L-isoleucinol hydrochloride is its role in metabolic pathways. Scientists have discovered that this compound can influence lipid metabolism by modulating key enzymes involved in fatty acid oxidation and synthesis. For instance, a 2023 study published in the journal Nutrients demonstrated that administration of L-isoleucinol hydrochloride led to significant reductions in triglyceride levels in obese mice, suggesting its potential as an anti-obesity agent.

In addition to its metabolic effects, L-isoleucinol hydrochloride has shown promise in the field of sports nutrition. Research indicates that this compound may enhance muscle protein synthesis and recovery following physical exertion. A 2022 clinical trial conducted by researchers at the University of California revealed that athletes who supplemented their diet with L-isoleucinol hydrochloride experienced improved endurance and reduced muscle soreness compared to placebo groups.

The synthesis and characterization of L-isoleucinol hydrochloride have also been subjects of extensive research. Traditional methods involve the reaction of L-isoleucine with hydrogen chloride gas under controlled conditions. However, recent advancements have focused on developing more efficient and environmentally friendly synthesis pathways. For example, a 2023 paper in Green Chemistry reported the successful use of microwave-assisted synthesis to produce high-purity L-isoleucinol hydrochloride with minimal byproducts.

Beyond its direct applications, L-isoleucinol hydrochloride serves as an important building block in organic chemistry. Its ability to undergo various functional group transformations makes it valuable in the construction of complex molecules. For instance, it has been employed as an intermediate in the synthesis of peptide-based drugs and bioactive polymers.

In terms of safety and toxicity, studies have shown that L-isoleucinol hydrochloride exhibits low toxicity when administered at recommended doses. However, prolonged or excessive exposure may lead to adverse effects, particularly on the digestive system. Regulatory agencies such as the FDA have classified it as Generally Recognized As Safe (GRAS) for use in food additives under specific conditions.

The future outlook for L-isoleucinol hydrochloride appears bright, with ongoing research exploring its potential in areas such as neuroprotection and immunomodulation. A collaborative study between researchers at Harvard University and Bristol Myers Squibb is currently investigating its efficacy as a neuroprotective agent against Alzheimer's disease. Early results indicate promising outcomes, suggesting that this compound could play a pivotal role in developing novel therapies for neurodegenerative disorders.